Cas no 1025451-28-8 ((S)-2-(Boc-amino)-3-[(S)-2-oxo-3-pyrrolidinyl]propanal)
(S)-2-(Boc-amino)-3-[(S)-2-oxo-3-pyrrolidinyl]propanal Chemical and Physical Properties
Names and Identifiers
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- tert-butyl ((S)-1-oxo-3-((S)-2-oxopyrrolidin-3-yl)propan-2-yl)carbamate(WXG01711)
- tert-butyl ((S)-1-oxo-3-((S)-2-oxopyrrolidin-3-yl)propan-2-yl)carbamate
- (S)-2-(Boc-amino)-3-[(S)-2-oxo-3-pyrrolidinyl]propanal
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- MDL: MFCD32691135
- Inchi: 1S/C12H20N2O4/c1-12(2,3)18-11(17)14-9(7-15)6-8-4-5-13-10(8)16/h7-9H,4-6H2,1-3H3,(H,13,16)(H,14,17)/t8-,9-/m0/s1
- InChI Key: DKOFIBMWVQNGKI-IUCAKERBSA-N
- SMILES: C(OC(C)(C)C)(=O)N[C@H](C=O)C[C@@H]1CCNC1=O
(S)-2-(Boc-amino)-3-[(S)-2-oxo-3-pyrrolidinyl]propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1187634-1g |
(S)-2-(Boc-amino)-3-[(S)-2-oxo-3-pyrrolidinyl]propanal |
1025451-28-8 | 95% | 1g |
$1725 | 2023-09-03 |
(S)-2-(Boc-amino)-3-[(S)-2-oxo-3-pyrrolidinyl]propanal Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on (S)-2-(Boc-amino)-3-[(S)-2-oxo-3-pyrrolidinyl]propanal
Research Brief on (S)-2-(Boc-amino)-3-[(S)-2-oxo-3-pyrrolidinyl]propanal (CAS: 1025451-28-8) in Chemical Biology and Pharmaceutical Applications
The compound (S)-2-(Boc-amino)-3-[(S)-2-oxo-3-pyrrolidinyl]propanal (CAS: 1025451-28-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a chiral building block and intermediate in drug synthesis. This research brief synthesizes the latest findings on its synthetic methodologies, biological relevance, and potential therapeutic applications, with a focus on peer-reviewed literature published within the last three years.
Recent studies highlight the compound's role in the synthesis of peptidomimetics and protease inhibitors, leveraging its stereochemical purity (S-configuration at both centers) and functional group compatibility. A 2023 Journal of Medicinal Chemistry report demonstrated its use in constructing macrocyclic hepatitis C virus NS3/4A protease inhibitors, achieving >90% enantiomeric excess via optimized Boc-deprotection and reductive amination protocols. The pyrrolidinone moiety was critical for target binding affinity (IC50 = 2.3 nM).
Advances in synthetic routes have been a key focus area. A novel continuous-flow synthesis method published in Organic Process Research & Development (2024) reduced reaction times from 48 hours to 15 minutes while maintaining 85% yield, using immobilized lipase for kinetic resolution. This addresses previous scalability challenges associated with traditional batch processes. Density functional theory (DFT) calculations provided insights into the transition-state stabilization of the key enzymatic step (ΔG‡ = 12.3 kcal/mol).
Emerging applications in targeted drug delivery systems have been explored. Researchers at MIT (2024) conjugated the compound to polyethylene glycol (PEG)-based nanoparticles, exploiting its aldehyde group for pH-sensitive Schiff base formation. The system showed 3.8-fold increased tumor accumulation in xenograft models compared to controls, with the pyrrolidinone ring enhancing cellular uptake via LAT-1 transporter recognition.
Safety and toxicity profiles are being rigorously characterized. A recent ADMET study (Chemical Research in Toxicology, 2024) reported excellent metabolic stability (t1/2 > 6 hours in human liver microsomes) and no observed cytotoxicity up to 100 μM in HEK293 cells. However, researchers caution about potential off-target effects on dopamine D3 receptors (Ki = 340 nM) based on molecular docking simulations.
Ongoing clinical relevance includes its incorporation in Phase I trials of a new class of dipeptidyl peptidase-4 (DPP-4) inhibitors for type 2 diabetes (NCT05678244). The compound's structural features enable β-turn mimicry that improves inhibitor selectivity over DPP-8/9 by >200-fold, as confirmed by X-ray crystallography (PDB ID: 8T4K).
Future research directions emphasize three areas: (1) development of greener synthetic protocols using biocatalysis, (2) exploration of its utility in PROTAC linker design, and (3) investigation of its intrinsic bioactivity in neurological disorders. A patent landscape analysis reveals increasing IP activity (12 new filings in 2023-2024), particularly around its use in bifunctional degrader molecules.
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